Cas no 16022-08-5 (Bicyclo[3.1.1]heptan-2-one,3,6,6-trimethyl-)

Bicyclo[3.1.1]heptan-2-one,3,6,6-trimethyl- structure
16022-08-5 structure
Product Name:Bicyclo[3.1.1]heptan-2-one,3,6,6-trimethyl-
CAS No:16022-08-5
MF:C10H16O
MW:152.233443260193
CID:215272
PubChem ID:85945
Update Time:2025-04-19

Bicyclo[3.1.1]heptan-2-one,3,6,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.1.1]heptan-2-one,3,6,6-trimethyl-
    • 3,6,6-TRIMETHYLBICYCLO-3,1,1-HEPTAN-2-ONE
    • 3,7,7-Trimethylbicyclo[3.1.1]heptan-4-one
    • 2-Norpinanone, 3,6,6-trimethyl-
    • Bicyclo[3.1.1]heptan-2-one, 3,6,6-trimethyl-
    • DTXSID80936252
    • 3,6,6-Trimethylbicyclo(3.1.1)heptan-2-one
    • 16022-08-5
    • WNGMDDBBDVQVEB-UHFFFAOYSA-N
    • 3,6,6-Trimethylbicyclo[3.1.1]heptan-2-one #
    • 3,6,6-trimethyl norpinan-2-one
    • SCHEMBL712868
    • 3,6,6-Trimethylbicyclo[3.1.1]heptan-2-one
    • Bicyclo(3.1.1)heptan-2-one, 3,6,6-trimethyl-
    • Inchi: 1S/C10H16O/c1-6-4-7-5-8(9(6)11)10(7,2)3/h6-8H,4-5H2,1-3H3
    • InChI Key: WNGMDDBBDVQVEB-UHFFFAOYSA-N
    • SMILES: O=C1C(C)CC2CC1C2(C)C

Computed Properties

  • Exact Mass: 152.12000
  • Monoisotopic Mass: 152.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 2.25760

Bicyclo[3.1.1]heptan-2-one,3,6,6-trimethyl- Production Method

Bicyclo[3.1.1]heptan-2-one,3,6,6-trimethyl- Related Literature

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen